Cas no 170918-29-3 (1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI))

• Product Name: 1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI)
• CAS No: 170918-29-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 851112
• Update Time: 2022-07-26

1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,4,7-dimethyl-5-nitro-(9CI)
• 1H-Benzimidazole, 4,7-dimethyl-6-nitro-

• Inchi： 1S/C9H9N3O2/c1-5-3-7(12(13)14)6(2)9-8(5)10-4-11-9/h3-4H,1-2H3,(H,10,11)
• InChI Key： QGBRMDPRSCMVFT-UHFFFAOYSA-N
• SMILES： C1NC2=C(C)C([N+]([O-])=O)=CC(C)=C2N=1

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2